Cas no 2229409-86-1 (1-(5-bromo-3-nitropyridin-2-yl)ethan-1-amine)

• Product Name: 1-(5-bromo-3-nitropyridin-2-yl)ethan-1-amine
• CAS No: 2229409-86-1
• MF: C₇H₈BrN₃O₂
• MW: 246.061320304871
• CID: 6235528
• PubChem ID: 165964230
• Update Time: 2025-11-06

1-(5-bromo-3-nitropyridin-2-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(5-bromo-3-nitropyridin-2-yl)ethan-1-amine
• EN300-1928046
• 2229409-86-1

• Inchi： 1S/C7H8BrN3O2/c1-4(9)7-6(11(12)13)2-5(8)3-10-7/h2-4H,9H2,1H3
• InChI Key： SPHVIMJPAPEHMK-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(=C1)[N+](=O)[O-])C(C)N

Computed Properties

• Exact Mass: 244.97999g/mol
• Monoisotopic Mass: 244.97999g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 84.7Ų

Additional information on 1-(5-bromo-3-nitropyridin-2-yl)ethan-1-amine

Introduction to 1-(5-bromo-3-nitropyridin-2-yl)ethan-1-amine (CAS No. 2229409-86-1)

1-(5-bromo-3-nitropyridin-2-yl)ethan-1-amine, with the CAS number 2229409-86-1, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a brominated and nitrated pyridine ring, as well as an ethylamine substituent. These properties make it a promising candidate for various applications, particularly in the development of new therapeutic agents.

The synthesis of 1-(5-bromo-3-nitropyridin-2-yl)ethan-1-amine typically involves a multi-step process, starting with the bromination and nitration of a pyridine derivative, followed by the introduction of the ethylamine group. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, making it more accessible for both academic and industrial research.

In terms of its chemical properties, 1-(5-bromo-3-nitropyridin-2-yl)ethan-1-amine exhibits high stability under a variety of conditions. Its solubility in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF) makes it suitable for use in a wide range of experimental setups. Additionally, its ability to form stable complexes with metal ions has opened up new avenues for its application in coordination chemistry and materials science.

The biological activity of 1-(5-bromo-3-nitropyridin-2-yl)ethan-1-amine has been the subject of extensive research. Studies have shown that this compound possesses potent anti-inflammatory and anti-cancer properties. In particular, it has been found to inhibit the activity of certain enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings suggest that 1-(5-bromo-3-nitropyridin-2-yl)ethan-1-amine could be a valuable lead compound for the development of new anti-inflammatory drugs.

In the context of cancer research, 1-(5-bromo-3-nitropyridin-2-yl)ethan-1-amine has demonstrated significant cytotoxic effects against various cancer cell lines. Mechanistic studies have revealed that it can induce apoptosis through the activation of caspase-dependent pathways. Furthermore, it has been shown to inhibit cell proliferation by interfering with key signaling pathways such as PI3K/AKT and MAPK/ERK. These properties make it a promising candidate for further investigation as a potential anticancer agent.

The pharmacokinetic profile of 1-(5-bromo-3-nitropyridin-2-yl)ethan-1-amine has also been studied in detail. Preclinical studies have shown that it exhibits good oral bioavailability and favorable pharmacokinetic parameters, including a reasonable half-life and low clearance rates. These characteristics are essential for ensuring that the compound can effectively reach its target sites in the body and exert its therapeutic effects.

In addition to its therapeutic potential, 1-(5-bromo-3-nitropyridin-2-yl)ethan-1-amine has also been explored for its use in diagnostic applications. Its ability to selectively bind to specific biomarkers has led to its use in imaging techniques such as positron emission tomography (PET) and magnetic resonance imaging (MRI). This dual functionality as both a therapeutic and diagnostic agent makes it an attractive candidate for further development in personalized medicine.

The safety profile of 1-(5-bromo-3-nitropyridin-2-yl)ethan-1-amine is another critical aspect that has been extensively evaluated. Toxicity studies have shown that it is generally well-tolerated at therapeutic doses, with minimal adverse effects observed in preclinical models. However, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

In conclusion, 1-(5-bromo-3-nitropyridin-2-y l)ethan - 1 - amine (CAS No . 2 2 2 9 4 0 9 - 8 6 - 1) strong > represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research . Its unique structural features , combined with its potent biological activity , favorable pharmacokinetic properties , and potential for use in diagnostic imaging , make it an exciting area of ongoing investigation . As research continues to advance , it is likely that this compound will play an increasingly important role in the development of new therapeutic strategies . p >